Cas no 796106-59-7 (N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide)
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-bromo-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2-chloroacetamide
- N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide
- MLS000760978
- AKOS001091658
- DTXSID301158542
- Z57055814
- CS-0293987
- EN300-11921
- N-(6-Bromo-2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-2-chloroacetamide
- n-(6-Bromo-2-oxo-2,3-dihydro-1h-benzo[d]imidazol-5-yl)-2-chloroacetamide
- HMS2721B19
- CHEMBL1312037
- SMR000372286
- 796106-59-7
-
- Inchi: 1S/C9H7BrClN3O2/c10-4-1-6-7(14-9(16)13-6)2-5(4)12-8(15)3-11/h1-2H,3H2,(H,12,15)(H2,13,14,16)
- InChI Key: BQSDSPUTOOCJPE-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=C1NC(CCl)=O)NC(N2)=O
Computed Properties
- Exact Mass: 302.94102Da
- Monoisotopic Mass: 302.94102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.2Ų
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11921-0.05g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 0.05g |
$64.0 | 2023-04-29 | ||
| Enamine | EN300-11921-0.1g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 0.1g |
$73.0 | 2023-04-29 | ||
| Enamine | EN300-11921-0.25g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 0.25g |
$105.0 | 2023-04-29 | ||
| Enamine | EN300-11921-0.5g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 0.5g |
$197.0 | 2023-04-29 | ||
| Enamine | EN300-11921-1.0g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 1g |
$284.0 | 2023-04-29 | ||
| Enamine | EN300-11921-2.5g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 2.5g |
$558.0 | 2023-04-29 | ||
| Enamine | EN300-11921-5.0g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 5g |
$825.0 | 2023-04-29 | ||
| Enamine | EN300-11921-10.0g |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 10g |
$1224.0 | 2023-04-29 | ||
| Enamine | EN300-11921-50mg |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 90.0% | 50mg |
$46.0 | 2023-10-03 | |
| Enamine | EN300-11921-100mg |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide |
796106-59-7 | 90.0% | 100mg |
$73.0 | 2023-10-03 |
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide (CAS No. 796106-59-7): A Comprehensive Overview
N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide (CAS No. 796106-59-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide is characterized by a benzodiazepine core with a bromine substituent at the 6-position and a 2-chloroacetamide moiety attached to the 5-position. The bromine substituent is particularly noteworthy as it can influence the compound's reactivity and biological activity. The 2-chloroacetamide group adds further complexity to the molecule, contributing to its unique properties and potential therapeutic applications.
Recent studies have focused on the synthesis of N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide using various methodologies. One common approach involves the reaction of 6-bromoisoindoline with chloroacetyl chloride in the presence of a base such as triethylamine. This method yields high purity and yield of the target compound. Another approach involves the condensation of 6-bromobenzodiazepinone with chloroacetic acid in a suitable solvent. These synthetic routes have been optimized to improve efficiency and reduce by-product formation.
The biological activities of N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anticonvulsant activity, making it a promising candidate for the treatment of epilepsy. Additionally, it has been found to have anxiolytic properties, which could be beneficial for treating anxiety disorders. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, a key pathway in the central nervous system.
In addition to its anticonvulsant and anxiolytic effects, N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide has also shown potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The bromine substituent plays a crucial role in enhancing its cytotoxicity against cancer cells while minimizing toxicity to normal cells.
The pharmacokinetic properties of N-(6-bromo-2-o xo - 2 , 3 - dihydro - 1 H - 1 , 3 - benzodiazol - 5 - yl ) - 2 - chloroacetamide have been investigated to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for further development as a therapeutic agent. However, more detailed pharmacokinetic studies are needed to optimize dosing regimens and assess potential drug-drug interactions.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(6-bromo-2-o xo - 2 , 3 - dihydro - 1 H - 1 , 3 - benzodiazol - 5 - yl ) - 2 - chloroacetamide in various indications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more comprehensive data on its therapeutic potential.
In conclusion, N-(6-bromo-2-o xo - 2 , 3 - dihydro - 1 H - 1 , 3 - benzodiazol - 5 - yl ) - 2 - chloroacetamide (CAS No. 796106-59-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
796106-59-7 (N-(6-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-chloroacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)